Cas no 21447-63-2 (4-(4-methyl-3-nitrobenzenesulfonyl)morpholine)

• Product Name: 4-(4-methyl-3-nitrobenzenesulfonyl)morpholine
• CAS No: 21447-63-2
• MF: C₁₁H₁₄N₂O₅S
• MW: 286.304261684418
• CID: 2937248
• PubChem ID: 2850327
• Update Time: 2025-05-23

4-(4-methyl-3-nitrobenzenesulfonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methyl-3-nitrophenylsulfonyl)morpholine
• 3-Nitro-4-methyl-benzolsulfonylmorpholid;3-Nitro-4-methyl-benzolsulfonsaeure-morpholid;4-(4-methyl-3-nitro-benzenesulfonyl)-morpholine;
• 4-(4-methyl-3-nitrobenzenesulfonyl)morpholine
• AKOS000383200
• BS-27903
• 21447-63-2
• STL137235
• 4-(4-methyl-3-nitrophenyl)sulfonylmorpholine
• 4-((4-methyl-3-nitrophenyl)sulfonyl)morpholine
• F1565-0100
• VU0022279-2
• 4-[(4-methyl-3-nitrophenyl)sulfonyl]morpholine
• 4-[(4-Methyl-3-nitrobenzene)sulfonyl]morpholine

• Inchi： 1S/C11H14N2O5S/c1-9-2-3-10(8-11(9)13(14)15)19(16,17)12-4-6-18-7-5-12/h2-3,8H,4-7H2,1H3
• InChI Key： WGXFSMFCBACQAQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C=1)[N+](=O)[O-])(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 286.06200
• Monoisotopic Mass: 286.06234272Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.81000
• LogP: 2.46600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 4-(4-methyl-3-nitrobenzenesulfonyl)morpholine

Recent Advances in the Study of 4-(4-methyl-3-nitrobenzenesulfonyl)morpholine (CAS: 21447-63-2)

The compound 4-(4-methyl-3-nitrobenzenesulfonyl)morpholine (CAS: 21447-63-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 4-(4-methyl-3-nitrobenzenesulfonyl)morpholine as a key intermediate in the synthesis of novel sulfonamide-based inhibitors. Sulfonamides are well-known for their broad-spectrum biological activities, including antibacterial, antiviral, and anticancer properties. The nitro and sulfonyl functional groups in this compound make it a valuable scaffold for further chemical modifications, enabling the development of targeted therapies.

One of the most notable advancements is the use of this compound in the design of protease inhibitors. Proteases play a critical role in various pathological processes, and their inhibition has been a focal point in drug development. Researchers have successfully utilized 4-(4-methyl-3-nitrobenzenesulfonyl)morpholine to synthesize potent inhibitors of cysteine proteases, which are implicated in diseases such as cancer and parasitic infections. The compound's ability to form stable interactions with the active site of these enzymes has been demonstrated through X-ray crystallography and molecular docking studies.

In addition to its role in protease inhibition, recent investigations have explored the compound's potential as a building block for fluorescent probes. The nitro group's electron-withdrawing properties, combined with the morpholine ring's electron-donating characteristics, make this compound an excellent candidate for developing sensors that can detect specific biological molecules. Preliminary studies have shown promising results in the detection of reactive oxygen species (ROS), which are critical markers in oxidative stress-related diseases.

Another area of interest is the compound's application in photodynamic therapy (PDT). PDT is a non-invasive treatment modality that uses light-activated compounds to generate cytotoxic species, selectively destroying diseased cells. Researchers have modified 4-(4-methyl-3-nitrobenzenesulfonyl)morpholine to enhance its photophysical properties, resulting in improved efficacy in targeting cancer cells while minimizing damage to healthy tissues.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Issues such as solubility, bioavailability, and metabolic stability need to be addressed to facilitate its transition from the laboratory to clinical applications. Ongoing research is focused on structural modifications and formulation strategies to overcome these hurdles.

In conclusion, 4-(4-methyl-3-nitrobenzenesulfonyl)morpholine (CAS: 21447-63-2) represents a versatile and valuable compound in the realm of chemical biology and medicinal chemistry. Its applications span from drug discovery to diagnostic tools, highlighting its potential to contribute significantly to advancing healthcare. Future research will undoubtedly uncover new avenues for its use, further solidifying its importance in the field.